Cas no 101384-63-8 (1-BENZYL-5-BROMO-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXYLIC ACID)

• Product Name: 1-BENZYL-5-BROMO-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXYLIC ACID
• CAS No: 101384-63-8
• MF: C₁₃H₁₀BrNO₃
• MW: 308.12740278244
• MDL: MFCD05663803
• CID: 3033794
• PubChem ID: 2764324
• Update Time: 2025-04-21

1-BENZYL-5-BROMO-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-5-BROMO-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXYLIC ACID
• 1-benzyl-5-bromo-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• BEA38463
• 1-Benzyl-5-bromo-2-oxo-1,2-dihydropyridine-3-carboxylicacid
• 2088414-05-3
• DTXSID501160876
• MFCD05663803
• AKOS005071067
• EN300-369276
• DB-407610
• 1-benzyl-5-bromo-2-oxopyridine-3-carboxylic acid
• DB-407611
• 3-Pyridinecarboxylic acid, 5-bromo-1,2-dihydro-2-oxo-1-(phenylmethyl)-
• W18904
• CS-0034934
• 7X-0716
• 5-Bromo-1,2-dihydro-2-oxo-1-(phenylmethyl)-3-pyridinecarboxylic acid
• 101384-63-8
• SCHEMBL18584756
• 1-benzyl-5-bromo-2-oxo-1,2-dihydro-3-pyridine carboxylic acid

• MDL： MFCD05663803
• Inchi： 1S/C13H10BrNO3/c14-10-6-11(13(17)18)12(16)15(8-10)7-9-4-2-1-3-5-9/h1-6,8H,7H2,(H,17,18)
• InChI Key： HPWHNUKTQGMPDV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C(N(C=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 306.98441g/mol
• Monoisotopic Mass: 306.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Melting Point: 165-168°C

1-BENZYL-5-BROMO-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXYLIC ACID Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids